Cas no 66191-47-7 (2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-)
66191-47-7 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-
CAS No:66191-47-7
MF:C6H7BrN2O2
MW:219.035980463028
CID:396700
PubChem ID:3272339
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-
- 1-(2-bromoethyl)pyrimidine-2,4-dione
- SCHEMBL16632410
- AKOS005607620
- 2-(1-uracilyl)ethyl bromide
- 1-(2-bromoethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 66191-47-7
- 1-(2-bromoethyl)pyrimidine-2,4(1H,3H)-dione
- DTXSID90390902
-
- Inchi: 1S/C6H7BrN2O2/c7-2-4-9-3-1-5(10)8-6(9)11/h1,3H,2,4H2,(H,8,10,11)
- InChI Key: GLESWWBHBSDOLZ-UHFFFAOYSA-N
- SMILES: BrCCN1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 217.96911
- Monoisotopic Mass: 217.96909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.41
2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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